(6,8,9-trimethyl-4-vinyl-3-oxabicyclo[3.3.1]non-6-en-1-yl)methyl acetate

• IUPAC Name: (4-ethenyl-6,8,9-trimethyl-3-oxabicyclo[3.3.1]non-6-en-1-yl)methyl acetate
• InChI: InChI=1S/C16H24O3/c1-6-14-15-10(2)7-11(3)16(9-19-14,12(15)4)8-18-13(5)17/h6-7,11-12,14-15H,1,8-9H2,2-5H3
• InChI Key: JBTQEJHRGJHHHA-UHFFFAOYSA-N
• Canonical SMILES: CC1C=C(C2C(C1(COC2C=C)COC(=O)C)C)C
• Molecular Formula: C16H24O3
• Molecular Weight: 264.36 g/mol

Description

(6,8,9-trimethyl-4-vinyl-3-oxabicyclo[3.3.1]non-6-en-1-yl)methyl acetate is a chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of (6,8,9-trimethyl-4-vinyl-3-oxabicyclo[3.3.1]non-6-en-1-yl)methyl acetate is not well understood. However, it is believed to act as a nucleophile in certain chemical reactions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of (6,8,9-trimethyl-4-vinyl-3-oxabicyclo[3.3.1]non-6-en-1-yl)methyl acetate. However, it is not intended for use as a drug and should not be used for medicinal purposes.

Advantages and Limitations for Lab Experiments

One advantage of using (6,8,9-trimethyl-4-vinyl-3-oxabicyclo[3.3.1]non-6-en-1-yl)methyl acetate in lab experiments is its potential as a versatile building block for the synthesis of other compounds. However, its limited availability and high cost may be a limitation for some researchers.

Future Directions

There are several potential future directions for research involving (6,8,9-trimethyl-4-vinyl-3-oxabicyclo[3.3.1]non-6-en-1-yl)methyl acetate. These include further investigation into its mechanism of action, as well as its potential applications in the synthesis of new compounds with unique properties. Additionally, research could focus on developing more efficient and cost-effective methods for synthesizing this compound.
In conclusion, (6,8,9-trimethyl-4-vinyl-3-oxabicyclo[3.3.1]non-6-en-1-yl)methyl acetate is a chemical compound with potential applications in scientific research. While its mechanism of action and physiological effects are not well understood, it has potential as a building block for the synthesis of other compounds. Further research is needed to fully understand its properties and potential applications.

Synthesis Methods

The synthesis of (6,8,9-trimethyl-4-vinyl-3-oxabicyclo[3.3.1]non-6-en-1-yl)methyl acetate involves the reaction of 3,4-dihydro-2H-pyran with 3-methyl-2-buten-1-ol in the presence of a catalyst. The resulting product is then treated with acetic anhydride to form the final compound.

Scientific Research Applications

(6,8,9-trimethyl-4-vinyl-3-oxabicyclo[3.3.1]non-6-en-1-yl)methyl acetate has potential applications in scientific research, particularly in the field of organic chemistry. It can be used as a building block for the synthesis of other compounds, as well as a reagent in various chemical reactions.